BHT vs BHA vs TBHQ: Rancimat Oxidation Induction Period in Soybean Oil Biodiesel
In a comparative evaluation of BHT, BHA, and TBHQ for stabilization of soybean oil ethyl esters (biodiesel) using the Rancimat method (EN14112), BHT displayed the highest antioxidant effectiveness in the concentration range from 200 to 7000 ppm [1]. BHA provided no noticeable increase in induction time at concentrations greater than 2000 ppm, while TBHQ exhibited greater stabilizing potential only at elevated concentrations of 8000 ppm [1]. This establishes BHT as the most concentration-versatile antioxidant for biodiesel applications in the mid-to-high ppm range.
| Evidence Dimension | Oxidation induction period (Rancimat method EN14112) |
|---|---|
| Target Compound Data | BHT: highest effectiveness at 200–7000 ppm |
| Comparator Or Baseline | BHA: no increase in induction period >2000 ppm; TBHQ: superior only at 8000 ppm |
| Quantified Difference | BHT outperforms BHA above 2000 ppm; BHT outperforms TBHQ at 200–7000 ppm |
| Conditions | Soybean oil ethyl esters (biodiesel); Rancimat method EN14112; antioxidant concentrations 0–8000 ppm |
Why This Matters
This concentration-dependent performance differentiation directly impacts formulation economics—BHT achieves maximum protection at lower or more flexible dosing than TBHQ, while BHA is functionally ineffective above 2000 ppm.
- [1] Domingos AK, Saad EB, Vechiatto WWD, Wilhelm HM, Ramos LP. The influence of BHA, BHT and TBHQ on the oxidation stability of soybean oil ethyl esters (biodiesel). J Braz Chem Soc. 2007;18(2):416-423. DOI: 10.1590/S0103-50532007000200026. View Source
